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Compound of Interest

Compound Name: (1-Hydroxycyclohexyl)acetic acid

Cat. No.: B078544

For Researchers, Scientists, and Drug Development Professionals

(1-Hydroxycyclohexyl)acetic acid (CAS No. 14399-63-4) is a carboxylic acid derivative
featuring a cyclohexane ring substituted with both a hydroxyl and an acetic acid group at the
same carbon atom.[1][2] This bifunctional molecule holds potential as a versatile building block
in organic synthesis and medicinal chemistry. Its structure is of interest for the development of
novel therapeutics and functional materials. This guide provides a comprehensive overview of
its chemical properties, a proposed synthetic route with detailed experimental protocols, and a
general workflow for its biological evaluation.

Core Chemical Properties

While detailed experimental data for (1-Hydroxycyclohexyl)acetic acid is not extensively
available in public literature, its basic chemical and physical properties have been identified.
The compound is known to be a solid at room temperature.[2][3]

Physicochemical Data
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Property Value Source(s)
CAS Number 14399-63-4 [11[2][3][41[5]
Molecular Formula CsH1403 [4]
Molecular Weight 158.19 g/mol [2]

Physical Form Solid [2][3]

(1-hydroxycyclohexyl)acetic

IUPAC Name ) [3]
acid

SMILES OC(=0)cc1(o)ceececel [4]
AADJIJWDBCQRALD-

INChl Key [3]
UHFFFAOYSA-N

Melting Point Not available

Boiling Point Not available

pKa Not available

Storage Temperature 2-8°C, Sealed in dry conditions  [3]

Safety Information

Hazard Statement Description Source(s)
H315 Causes skin irritation [3]
H319 Causes serious eye irritation [3]
H335 May cause respiratory irritation  [3]
Signal Word Warning [3]

Proposed Synthesis and Experimental Protocols

A detailed experimental protocol for the synthesis of (1-Hydroxycyclohexyl)acetic acid is not
readily available in the published literature. However, a plausible and well-established method
for its preparation is the Reformatsky reaction, which involves the reaction of a ketone with an
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a-halo ester in the presence of zinc metal.[6][7][8] This would be followed by the hydrolysis of
the resulting B-hydroxy ester.

Proposed Synthetic Route: A Two-Step Approach

The proposed synthesis involves a two-step process starting from cyclohexanone and an ethyl
haloacetate.
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Step 1: Reformatsky Reaction

Cyclohexanone Zinc (activated) Anhydrous Toluene

| Ethyl Bromoacetate

Reflux

Ethyl 2-(1-hydroxycyclohexyl)acetate

Step 2: Ester Hydrolysis

| Aqueous NaOH | Ethanol

Aqueous HCI

Acidification to pH ~2

(1-Hydroxycyclohexyl)acetic acid

Stirring at Room Temp.
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Phase 1: In Vitro Screening

(1-Hydroxycyclohexyl)acetic acid

Y Y Y

Cytotoxicity Assays Target-Based Screening Phenotypic Screening
(e.g., MTT, LDH) (e.g., Enzyme Assays, Receptor Binding) (e.g., Anti-inflammatory, Antimicrobial)
P
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Phase 2: Leaq'Optimization

Structure-Activity Relationship (SAR) Studies

Y

In Vitro ADME/Tox
(e.g., Microsomal Stability, Permeability)

Lead Candidate Selection

Phase 3: In

Efficacy in Animal Models

Y

Pharmacokinetics/Pharmacodynamics (PK/PD)

Y

Preliminary Toxicology

Preclinical Candidate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to (1-
Hydroxycyclohexyl)acetic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078544+#1-hydroxycyclohexyl-acetic-acid-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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